Cas no 187974-71-6 (Carbamic acid, (1-methyl-3-butenyl)-, phenylmethyl ester)

Carbamic acid, (1-methyl-3-butenyl)-, phenylmethyl ester is a specialized organic compound featuring a carbamate functional group with a 1-methyl-3-butenyl substituent and a benzyl ester moiety. This structure imparts reactivity suitable for applications in organic synthesis, particularly as an intermediate in the preparation of pharmaceuticals or agrochemicals. The presence of the alkenyl group offers potential for further functionalization, such as cross-coupling or polymerization reactions. The benzyl ester enhances solubility in organic solvents, facilitating handling in synthetic workflows. Its stability under controlled conditions makes it a practical choice for research and industrial processes requiring precise molecular modifications.

Carbamic acid, (1-methyl-3-butenyl)-, phenylmethyl ester structure

187974-71-6 structure

Product Name:Carbamic acid, (1-methyl-3-butenyl)-, phenylmethyl ester

CAS No:187974-71-6

MF:C₁₃H₁₇NO₂

MW:219.279583692551

CID:1380358

PubChem ID:50916610

Update Time:2025-11-04

Carbamic acid, (1-methyl-3-butenyl)-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

- Carbamic acid, (1-methyl-3-butenyl)-, phenylmethyl ester
- 187974-71-6
- (1-methyl-but-3-enyl)-carbamic acid benzyl ester
- SVKYSLLLIYDWDJ-UHFFFAOYSA-N
- benzyl N-(pent-4-en-2-yl)carbamate
- EN300-7312011
- SCHEMBL14317559
- Inchi： 1S/C13H17NO2/c1-3-7-11(2)14-13(15)16-10-12-8-5-4-6-9-12/h3-6,8-9,11H,1,7,10H2,2H3,(H,14,15)
- InChI Key： SVKYSLLLIYDWDJ-UHFFFAOYSA-N
- SMILES： O(CC1C=CC=CC=1)C(NC(C)CC=C)=O

Computed Properties

Exact Mass: 219.12601
Monoisotopic Mass: 219.125928785g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 6
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 38.3Å²

Experimental Properties

PSA: 38.33

Carbamic acid, (1-methyl-3-butenyl)-, phenylmethyl ester Pricemore >>

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